N-[(2-{methyl[2-(2-pyridinyl)ethyl]amino}-3-pyridinyl)methyl]-3-furamide

• IUPAC Name: N-[[2-[methyl(2-pyridin-2-ylethyl)amino]pyridin-3-yl]methyl]furan-3-carboxamide
• InChI: InChI=1S/C19H20N4O2/c1-23(11-7-17-6-2-3-9-20-17)18-15(5-4-10-21-18)13-22-19(24)16-8-12-25-14-16/h2-6,8-10,12,14H,7,11,13H2,1H3,(H,22,24)
• InChI Key: SQRKVTJXOFUETA-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=N1)C2=C(C=CC=N2)CNC(=O)C3=COC=C3
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

N-[(2-{methyl[2-(2-pyridinyl)ethyl]amino}-3-pyridinyl)methyl]-3-furamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as MPPF and is known to have a high affinity for the serotonin 5-HT1A receptor.

Mechanism of Action

MPPF acts as a selective antagonist of the serotonin 5-HT1A receptor. This receptor is involved in the regulation of mood, anxiety, and stress. By blocking this receptor, MPPF has been shown to have anxiolytic and antidepressant effects in animal models.
Biochemical and Physiological Effects:
MPPF has been shown to have a variety of biochemical and physiological effects. It has been found to increase the release of dopamine in the prefrontal cortex and to decrease the release of dopamine in the striatum. It has also been shown to increase the release of acetylcholine in the prefrontal cortex and to decrease the release of glutamate in the hippocampus.

Advantages and Limitations for Lab Experiments

One of the advantages of using MPPF in lab experiments is its high affinity for the serotonin 5-HT1A receptor. This allows for the selective targeting of this receptor and the study of its role in various physiological and pathological conditions.
One of the limitations of using MPPF in lab experiments is its potential off-target effects. MPPF has been shown to have some affinity for other receptors, including the dopamine D2 receptor and the sigma-1 receptor. This can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of MPPF. One direction is the further investigation of its potential therapeutic applications in psychiatry, neurology, and oncology. Another direction is the study of its potential off-target effects and the development of more selective compounds. Finally, the study of the structure-activity relationship of MPPF and related compounds may lead to the development of more potent and selective compounds.

Synthesis Methods

The synthesis of MPPF involves several steps, including the reaction of 3-furancarboxaldehyde with 2-(2-pyridyl)ethylamine to form 2-(2-furanylmethyl)pyridine. This intermediate compound is then reacted with methyl iodide and sodium hydride to form N-methyl-2-(2-furanylmethyl)pyridin-3-amine. Finally, this compound is reacted with 2-(2-bromoethyl)pyridine to form MPPF.

Scientific Research Applications

MPPF has been extensively studied for its potential therapeutic applications in various fields, including psychiatry, neurology, and oncology. It has been found to have a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. MPPF has been shown to have anxiolytic and antidepressant effects in animal models and has been proposed as a potential treatment for anxiety and depression.
In addition to its psychiatric applications, MPPF has also been studied for its potential use in neurology. It has been found to have neuroprotective effects and has been proposed as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
MPPF has also been studied for its potential use in oncology. It has been found to have antiproliferative effects on cancer cells and has been proposed as a potential treatment for various types of cancer.